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An In-depth Guide for Researchers and Scientists

Strontium titanate (SrTiO₃), a synthetic perovskite oxide, has carved a unique niche in

materials science. Initially celebrated for its exceptional brilliance as a diamond simulant, its

journey has evolved, revealing a material with a rich spectrum of properties crucial for

advanced electronic and optical applications. This technical guide delves into the history of its

discovery and provides a detailed overview of its core synthesis methodologies, offering

procedural insights and quantitative data for the scientific community.

Discovery and Historical Context
Strontium titanate presents a rare case in mineralogy where the synthetic material was well-

established decades before its natural counterpart was found.

The Synthetic Pioneer (1950s): In the late 1940s and early 1950s, research at the National

Lead Company (now NL Industries) in the United States led to the first successful synthesis

of large, single crystals of strontium titanate. Scientists Leon Merker and Langtry E. Lynd

patented the growth process on February 10, 1953.[1] The primary motivation for this

development was the burgeoning market for diamond simulants.[1][2] Beginning around

1955, SrTiO₃ was manufactured in large quantities for this purpose, sold under trade names

like 'Fabulite' and 'Diagem'.[3][4] Its appeal lay in its cubic crystal structure and a remarkably

high optical dispersion—over four times that of a diamond—which produces a brilliant

display of colored flashes, or "fire".[1][5]
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Discovery of Tausonite (1982): For nearly thirty years, strontium titanate was considered a

purely artificial material.[1][3][5] This changed in 1982 with the discovery of its natural

mineral form in Siberia, which was officially recognized and named tausonite by the

International Mineralogical Association (IMA).[1][2] The name honors the Russian

geochemist Lev Vladimirovich Tauson.[1][3] Natural tausonite is exceedingly rare, occurring

only as very tiny crystals, and thus has no commercial applications.[1][2][4]

This unusual history, where invention preceded discovery, underscores the pivotal role of

targeted materials synthesis in modern science.

Core Properties of Strontium Titanate
A foundational understanding of SrTiO₃'s properties is essential to appreciate the nuances of its

synthesis. At room temperature, it possesses a cubic perovskite crystal structure.[1][6]
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Property Value (Synthetic SrTiO₃) Notes

Chemical Formula SrTiO₃
An oxide of strontium and

titanium.[1]

Crystal System Cubic (Perovskite) Space group Pm-3m.[1][6]

Molar Mass 183.49 g/mol -

Density 5.11 - 5.13 g/cm³
Significantly denser than

diamond (~3.5 g/cm³).[1][7]

Melting Point ~2080 °C (3780 °F)
Requires high-temperature

synthesis methods.[1]

Mohs Hardness 5.5
Relatively soft compared to

diamond (10).[1][7]

Refractive Index (n_D) 2.394 - 2.410

Nearly identical to diamond

(~2.417), contributing to its

brilliance.[1]

Dispersion (B-G) 0.190
Exceptionally high, 4.3 times

that of diamond (~0.044).[1]

Dielectric Constant (κ) ~300 (at room temperature)
Very large, making it useful in

capacitors.[1]

Band Gap
Indirect: 3.25 eV, Direct: 3.75

eV

A wide-bandgap

semiconductor.[1][6]

Chemical Stability
Insoluble in water; readily

attacked by hydrofluoric acid.
[1][7]

Bulk Synthesis Methodologies
The synthesis of high-quality strontium titanate, whether as single crystals or polycrystalline

powders, is critical for its various applications. The following sections detail the primary

methods employed.

Verneuil Method (Flame Fusion)
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The Verneuil process, developed in the early 20th century by Auguste Verneuil, was the first

method used to produce large, commercial quantities of single-crystal SrTiO₃. It remains a

foundational technique for growing certain oxide crystals.

Logical Relationship: Classification of Synthesis Methods
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SrTiO3 Synthesis Methods

Melt Growth Solution Growth Solid-State Reaction

Verneuil Method
(Flame Fusion) Czochralski Method Hydrothermal Sol-Gel Flux Growth
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Preparation

Growth Process

Post-Processing

Prepare High-Purity
SrTiO3 Powder

Load Powder
into Hopper

Feed Powder into Flame
with Oxygen Stream

Ignite Tricone
Oxyhydrogen Burner

(T > 2000°C)

Powder Melts
into Droplets

Droplets Deposit on
Rotating Pedestal

Form Molten Cap
on Sinter Cone

Slowly Lower and Rotate
Pedestal to Grow Boule

Shut Down Flame
& Cool Boule

Anneal Crystal
(to relieve strain)

Final Single Crystal Boule
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Preparation

Mixing & Milling

Calcination

Post-Processing

Weigh SrCO3 and TiO2
(1:1 Molar Ratio)

Add Powders to
Ball Mill with Solvent
(e.g., Isopropanol)

Mill for Several Hours
to Create Homogeneous Slurry

Dry Slurry to
Remove Solvent

Homogeneous
Precursor Powder

Place Powder in Crucible
and Heat in Furnace

Hold at 1100-1300°C
for 2-4 hours

Cool to Room Temperature

Resulting Sintered Cake

Mill Final Product
to Break Agglomerates

Final Polycrystalline
SrTiO3 Powder

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b083085?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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